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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B10769026 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

SB-747651A dihydrochloride is a potent and ATP-competitive inhibitor of mitogen- and stress-

activated kinase 1 (MSK1), with an IC50 of 11 nM in in vitro kinase assays.[1][2][3] It targets

the N-terminal kinase domain of MSK1 and also shows inhibitory activity against MSK2, PKA,

PKB, RSK, and p70S6K in cellular assays.[1][3][4] This compound is a valuable tool for

studying the cellular functions of MSK in various biological processes, including inflammation,

where it has been shown to block IL-10 production in macrophages.[1][3][4] The

dihydrochloride salt form of SB-747651A generally offers enhanced water solubility and stability

compared to its free base form.[5] Proper preparation of stock solutions is critical for ensuring

the accuracy and reproducibility of experimental results. These application notes provide a

detailed protocol for the preparation of SB-747651A dihydrochloride stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for SB-747651A dihydrochloride is

summarized in the table below.
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Property Value Source(s)

Molecular Weight 415.32 g/mol [1][4][6]

Formula C₁₆H₂₂N₈O·2HCl [1][4]

Purity ≥98% [1]

Maximum Solubility in Water 50 mM (20.77 mg/mL) [1][3][4]

Maximum Solubility in DMSO 50 mM (20.77 mg/mL) [1][3][4]

Storage of Solid Compound
Desiccate at Room

Temperature
[1][4]

Storage of Stock Solutions
-20°C for 1 month; -80°C for 6

months
[2][6]

Experimental Protocols
Materials and Equipment

SB-747651A dihydrochloride powder

Sterile, high-purity water

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Stock Solution Preparation Protocol
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This protocol outlines the steps to prepare a stock solution of SB-747651A dihydrochloride.

The calculations are based on a molecular weight of 415.32 g/mol .

1. Determine the Desired Stock Concentration and Volume: Decide on the final concentration

and volume of the stock solution required for your experiments. Common stock concentrations

range from 1 mM to 50 mM.

2. Calculate the Required Mass of SB-747651A Dihydrochloride: Use the following formula to

calculate the mass of the compound needed:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for preparing 1 mL of a 10 mM stock solution:

Mass (g) = 0.010 mol/L x 0.001 L x 415.32 g/mol = 0.0041532 g = 4.1532 mg

3. Weigh the Compound: Carefully weigh the calculated amount of SB-747651A
dihydrochloride powder using a calibrated analytical balance in a clean, sterile

microcentrifuge tube or vial.

4. Add the Solvent: Add the appropriate volume of the chosen solvent (Water or DMSO) to the

tube containing the powder. The table below provides pre-calculated solvent volumes for

common stock concentrations and masses.

Desired Concentration Mass of SB-747651A Volume of Solvent to Add

1 mM 1 mg 2.41 mL

5 mM 1 mg 0.48 mL

10 mM 1 mg 0.24 mL

50 mM 1 mg 0.05 mL

1 mM 5 mg 12.04 mL

5 mM 5 mg 2.41 mL

10 mM 5 mg 1.20 mL

50 mM 5 mg 0.24 mL
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5. Dissolve the Compound: Vortex the solution thoroughly until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution, particularly for higher

concentrations.[6]

6. Aliquot and Store: To avoid repeated freeze-thaw cycles, which can lead to product

inactivation, it is recommended to aliquot the stock solution into smaller, single-use volumes.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][6] Ensure the storage containers are sealed to prevent moisture

contamination.
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Caption: Inhibition of the MSK1 signaling pathway by SB-747651A.

Experimental Workflow for Stock Solution Preparation

Start

1. Calculate Required Mass
of SB-747651A Dihydrochloride

2. Weigh the Compound

3. Add Chosen Solvent
(Water or DMSO)

4. Vortex/Sonicate
to Dissolve

5. Aliquot into
Single-Use Vials

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10769026?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing SB-747651A dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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